Cas no 497089-83-5 (3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide)
3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
- 3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide
- 3-iodo-4-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
- Benzamide, 3-iodo-4-methyl-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
- 3-iodo-4-methyl-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
- 3-IODO-4-METHYL-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
- AKOS000493889
- 497089-83-5
- F1443-3629
- AN-329/41437635
- Oprea1_045990
- AB00674420-01
- SCHEMBL22516040
-
- Inchi: 1S/C17H14IN3O3S2/c1-11-2-3-12(10-15(11)18)16(22)20-13-4-6-14(7-5-13)26(23,24)21-17-19-8-9-25-17/h2-10H,1H3,(H,19,21)(H,20,22)
- InChI Key: BLRNOVWAZWWVQH-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(NC2=NC=CS2)(=O)=O)C=C1)(=O)C1=CC=C(C)C(I)=C1
Computed Properties
- Exact Mass: 498.95213g/mol
- Monoisotopic Mass: 498.95213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.793±0.06 g/cm3(Predicted)
- pka: 7.01±0.10(Predicted)
3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1443-3629-2μmol |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-5μmol |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-10μmol |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-20μmol |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-1mg |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-2mg |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-3mg |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-4mg |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-5mg |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1443-3629-10mg |
3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}benzamide |
497089-83-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
Comprehensive Overview of 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 497089-83-5): Properties, Applications, and Research Insights
3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 497089-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzamide core with a thiazole sulfonamide moiety, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.
The growing demand for small-molecule drugs and precision medicine has propelled the study of compounds like 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide. Its iodo and methyl substituents enhance its binding affinity to specific protein targets, a feature highly sought after in drug discovery. Recent studies highlight its potential in addressing antibiotic resistance and cancer therapeutics, aligning with current global health priorities.
From a synthetic chemistry perspective, the compound's sulfamoylphenyl group offers versatility in derivatization, enabling researchers to explore structure-activity relationships (SAR). This adaptability is crucial for optimizing bioavailability and pharmacokinetics, two critical factors in modern pharmaceutical development. Computational modeling and AI-driven drug design tools have further accelerated its study, addressing common queries like "How to improve drug solubility?" or "What are the latest thiazole-based therapeutics?"
Environmental and safety profiles of CAS No. 497089-83-5 are also under scrutiny, as sustainable chemistry gains traction. Its stability under physiological conditions makes it a viable candidate for green chemistry applications, reducing waste in synthesis. Laboratories worldwide are investigating scalable production methods, answering industry demands for cost-effective APIs (Active Pharmaceutical Ingredients).
In summary, 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide represents a nexus of innovation in medicinal chemistry and molecular biology. Its multifaceted applications—from tackling infectious diseases to advancing personalized medicine—underscore its relevance in contemporary research. As scientific communities prioritize high-throughput screening and fragment-based drug design, this compound continues to inspire breakthroughs.
497089-83-5 (3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)